Cas no 1214338-50-7 (3-Chloro-2,5,6-trifluoro-4-(2-fluorophenyl)pyridine)

• Product Name: 3-Chloro-2,5,6-trifluoro-4-(2-fluorophenyl)pyridine
• CAS No: 1214338-50-7
• MF: C₁₁H₄ClF₄N
• MW: 261.60277557373
• CID: 4925781
• Update Time: 2025-07-25

3-Chloro-2,5,6-trifluoro-4-(2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2,5,6-trifluoro-4-(2-fluorophenyl)pyridine
• 3-Chloro-2,5,6-trifluoro-4-(2-fluorophenyl)pyridine

• Inchi： 1S/C11H4ClF4N/c12-8-7(5-3-1-2-4-6(5)13)9(14)11(16)17-10(8)15/h1-4H
• InChI Key： WQFMZJPIMGOLGR-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(C=1C1C=CC=CC=1F)F)F)F

Computed Properties

• Exact Mass: 260.997
• Monoisotopic Mass: 260.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Chloro-2,5,6-trifluoro-4-(2-fluorophenyl)pyridine

Comprehensive Overview of 3-Chloro-2,5,6-trifluoro-4-(2-fluorophenyl)pyridine (CAS No. 1214338-50-7)

The compound 3-Chloro-2,5,6-trifluoro-4-(2-fluorophenyl)pyridine (CAS No. 1214338-50-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including multiple fluorine atoms and a chlorinated pyridine ring, this molecule exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its structure-activity relationships and bioavailability, as these properties are critical for developing novel therapeutic agents.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and lipophilicity. The presence of fluorine atoms in 3-Chloro-2,5,6-trifluoro-4-(2-fluorophenyl)pyridine contributes to its improved binding affinity to biological targets, making it a valuable intermediate in medicinal chemistry. This aligns with the growing trend of fluorine incorporation in drug design, a topic frequently searched in academic and industrial circles.

Another key aspect of this compound is its potential role in crop protection. Fluorinated pyridines are known for their efficacy in agrochemical applications, and 3-Chloro-2,5,6-trifluoro-4-(2-fluorophenyl)pyridine could serve as a precursor for developing new pesticides with lower environmental impact. This resonates with current discussions on sustainable agriculture and green chemistry, which are highly searched topics in scientific databases.

The synthesis of 3-Chloro-2,5,6-trifluoro-4-(2-fluorophenyl)pyridine involves advanced organic synthesis techniques, such as cross-coupling reactions and halogen exchange processes. These methods are often explored in academic research, as evidenced by the frequent searches for fluorination strategies and heterocyclic compound synthesis. The compound’s CAS No. 1214338-50-7 is a crucial identifier for researchers seeking precise chemical data.

From a commercial perspective, the scalability of producing 3-Chloro-2,5,6-trifluoro-4-(2-fluorophenyl)pyridine is a topic of interest. Companies specializing in custom synthesis and fine chemicals often inquire about efficient production routes, reflecting the compound’s relevance in industrial applications. Additionally, its potential use in electronic materials has sparked curiosity, given the rising demand for fluorinated organic semiconductors.

In summary, 3-Chloro-2,5,6-trifluoro-4-(2-fluorophenyl)pyridine (CAS No. 1214338-50-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional versatility make it a subject of ongoing research, aligning with contemporary scientific trends and user search behaviors.